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Introduction
N-Oxalylglycine (NOG) is a naturally occurring small molecule that has garnered significant

interest within the scientific community for its role as a broad-spectrum inhibitor of 2-

oxoglutarate (2OG) dependent oxygenases. These enzymes are critical in a variety of

biological processes, including hypoxic signaling and epigenetic regulation, making NOG a

valuable tool for research and a potential lead compound in drug discovery. This technical

guide provides a comprehensive overview of the discovery of N-Oxalylglycine in natural

sources, its known biological functions, and the methodologies employed for its identification.

Discovery and Natural Sources
N-Oxalylglycine was first identified as a natural product in the leaves of rhubarb (Rheum

rhabarbarum) and spinach (Spinacia oleracea)[1][2]. Interestingly, studies have shown that

NOG was not detected in Escherichia coli or human embryonic kidney cells (HEK 293T),

suggesting a specific biosynthesis in certain plant species[1].

Quantitative Data
Currently, there is a lack of publicly available quantitative data specifying the exact

concentration of N-Oxalylglycine in rhubarb and spinach leaves. While its presence has been
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confirmed, further studies are required to determine the precise amounts of this compound in

these natural sources.

Table 1: Natural Sources of N-Oxalylglycine and Data Availability

Natural Source Plant Part
Quantitative Data (e.g.,
mg/kg)

Rhubarb (Rheum

rhabarbarum)
Leaves Not available in cited literature

Spinach (Spinacia oleracea) Leaves Not available in cited literature

Experimental Protocols
While a detailed, step-by-step protocol for the extraction and quantification of N-Oxalylglycine
from plant material is not explicitly detailed in the available literature, a general workflow for the

identification of natural products can be described. This process typically involves extraction,

fractionation, and analysis.

General Experimental Workflow for Natural Product
Discovery
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General Experimental Workflow for Natural Product Discovery

Sample Preparation

Extraction

Purification & Isolation

Identification & Quantification

Plant Material (e.g., Rhubarb/Spinach Leaves)

Grinding

Solvent Extraction

Filtration

Chromatographic Fractionation (e.g., HPLC)

LC-MS Analysis NMR Spectroscopy

Quantification
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Inhibitory Action of N-Oxalylglycine on 2-Oxoglutarate Dependent Oxygenases

Downstream Cellular Processes

N-Oxalylglycine (NOG)

2-Oxoglutarate (2OG)
Dependent Oxygenases

Hypoxic Signaling
(e.g., HIF-1α stabilization)

Epigenetic Regulation
(e.g., Histone Demethylation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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